Cas no 338408-38-1 (2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid)

• Product Name: 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid
• CAS No: 338408-38-1
• MF: C₅H₆N₂O₂S₂
• MW: 190.243338108063
• MDL: MFCD00202011
• CID: 2192071
• Update Time: 2025-06-15

2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(4-methyl-1,2,3-thiadiazol-5-yl)thio]-
• 2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid
• SMR000168507
• MLS000327876
• HMS2358D18
• 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid

• MDL： MFCD00202011
• Inchi： 1S/C5H6N2O2S2/c1-3-5(11-7-6-3)10-2-4(8)9/h2H2,1H3,(H,8,9)
• InChI Key： ZBZCOMAOWSOBKS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C)N=NS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Topological Polar Surface Area: 117

Additional information on 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid

Comprehensive Overview of 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid (CAS No. 338408-38-1)

2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid, with the CAS number 338408-38-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique thiadiazole ring structure, which is known for its diverse biological activities. The presence of the sulfanyl and acetic acid functional groups further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid has surged due to their versatility in medicinal chemistry. The compound's CAS no. 338408-38-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance. One of the key trends in 2023 is the exploration of sustainable synthesis methods for such compounds, aligning with the global push for green chemistry. Scientists are investigating eco-friendly catalysts and solvent-free reactions to produce this molecule efficiently, reducing environmental impact.

The structural uniqueness of 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid also makes it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being conducted to predict its interactions with biological targets. These studies are crucial for optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the compound's potential role in crop protection formulations is being explored, as thiadiazole derivatives are known to exhibit herbicidal and fungicidal activities.

Another hot topic linked to CAS no. 338408-38-1 is its application in peptide modification. The acetic acid moiety allows for easy conjugation with amino acids, enabling the design of peptide-based therapeutics. This aligns with the rising interest in bioconjugation techniques for targeted drug delivery. Furthermore, the compound's thioether linkage provides stability against enzymatic degradation, a critical factor in prolonging the half-life of therapeutic peptides.

From an industrial perspective, 2-[(4-Methyl-1,2,3-thiadiazol-5-yl)sulfanyl]acetic acid is gaining traction as a building block for high-value chemicals. Its synthesis scalability and compatibility with flow chemistry systems are being evaluated to meet commercial demands. The compound's patent landscape is also expanding, with several filings highlighting its use in biodegradable materials and electronic chemicals. As the scientific community continues to uncover its multifaceted applications, CAS no. 338408-38-1 remains a compound to watch in 2023 and beyond.